N-(4-ethoxyphenyl)-2-{[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-2-{[5-(3-methylphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Elucidation
Research has demonstrated the synthesis and structural elucidation of compounds containing the 1,2,4-triazole ring system, emphasizing their wide range of pharmaceutical activities. These activities include antimicrobial, antifungal, and antituberculous properties, showcasing the compound's utility in developing new therapeutic agents. The structural assignments are based on various spectroscopic methods, highlighting the scientific interest in these compounds for their potential applications in medicine and pharmacology (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).
Antioxidant Activity
The compound's derivatives have shown significant antioxidant activity, as explored through the synthesis of novel coordination complexes. These studies indicate potential applications in addressing oxidative stress-related diseases, offering a foundation for further pharmaceutical development (Chkirate et al., 2019).
Anticancer and Antiproliferative Activities
Alterations to the compound's structure, such as the replacement of the acetamide group with alkylurea, have yielded derivatives with potent anticancer effects and reduced toxicity. This modification enhances the compound's therapeutic potential, providing a basis for novel anticancer agents with improved safety profiles (Wang et al., 2015).
Enzyme Inhibitory Effects
Investigations into the compound's derivatives have also explored their enzyme inhibitory activities, including potential applications in treating diseases associated with enzyme dysfunction. This research contributes to understanding the compound's role in medicinal chemistry and its potential as a lead compound for developing new therapeutic agents (Virk et al., 2018).
Antimicrobial Applications
The synthesis of new thiazolidin-4-one derivatives, including the compound , has shown promising antimicrobial properties. These findings support the compound's use in developing new antimicrobial agents, addressing the growing need for novel treatments against resistant microbial strains (Baviskar, Khadabadi, & Deore, 2013).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O2S/c1-3-30-20-11-9-19(10-12-20)24-21(29)16-31-23-26-25-22(18-8-6-7-17(2)15-18)28(23)27-13-4-5-14-27/h4-15H,3,16H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXHSWWJECLVMCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.